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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B1667198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BMS-303141 is a potent and cell-permeable small molecule inhibitor of ATP-citrate lyase

(ACL).[1][2][3][4] ACL is a crucial enzyme in the cytosol that catalyzes the conversion of citrate

into acetyl-CoA, a fundamental building block for the de novo biosynthesis of fatty acids and

cholesterol.[1][2] By inhibiting ACL, BMS-303141 effectively blocks lipid synthesis and has

been shown to reduce plasma glucose and triglycerides in animal models.[5] Its ability to

modulate metabolic pathways makes it a valuable tool for research in areas such as cancer,

metabolic diseases, and immunology. This document provides detailed protocols for the

preparation, storage, and handling of BMS-303141 stock solutions for in vitro and in vivo

studies.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of BMS-303141 is essential

for accurate stock solution preparation.
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Property Value Source

Molecular Weight 424.3 g/mol [1][5][6]

Formula C₁₉H₁₅Cl₂NO₄S [1][5][6]

CAS Number 943962-47-8 [1][5]

Purity ≥98% (HPLC) [5]

Appearance Solid [6]

Solubility in DMSO ≥21.2 mg/mL to 85 mg/mL [3][6]

Solubility in Ethanol 21.21 mg/mL (50 mM) [5]

Water Solubility Insoluble [6]

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-303141 in Dimethyl

Sulfoxide (DMSO).

Materials:

BMS-303141 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or heat block set to 37°C, ultrasonic bath

Procedure:
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Equilibrate Reagents: Allow the BMS-303141 vial and DMSO to reach room temperature

before opening to prevent condensation.

Weighing the Compound: Accurately weigh the desired amount of BMS-303141 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.243 mg of BMS-303141.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L x 0.001 L x 424.3 g/mol = 4.243 mg

Solvent Addition: Add the calculated volume of DMSO to the tube containing the BMS-
303141 powder. For 4.243 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. If

solubility is an issue, gentle warming at 37°C for 10 minutes and/or sonication in an

ultrasonic bath can aid dissolution.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for

short-term storage (up to 3 months) or at -80°C for long-term storage (up to 1 year).[1][3]

2. Preparation of a 50 mM Ethanol Stock Solution

This protocol outlines the preparation of a 50 mM stock solution using ethanol.

Materials:

BMS-303141 powder

200 proof (absolute) ethanol

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer
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Procedure:

Equilibrate Reagents: Bring the BMS-303141 vial and ethanol to room temperature.

Weighing the Compound: Weigh 21.215 mg of BMS-303141 powder into a sterile tube.

Calculation: Mass (mg) = 50 mmol/L x 0.001 L x 424.3 g/mol = 21.215 mg

Solvent Addition: Add 1 mL of absolute ethanol to the BMS-303141 powder.

Dissolution: Vortex the mixture until the solid is fully dissolved.

Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of BMS-303141 and a general

workflow for its use in cell-based assays.
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Caption: Mechanism of BMS-303141 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
303141 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667198#how-to-prepare-bms-303141-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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